1-(4-Methyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide

• Molecular Formula: C13H15N3OS
• Molecular Weight: 261.34 g/mol
• IUPAC Name: 1-(4-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C13H15N3OS/c1-8-4-2-6-10-11(8)15-13(18-10)16-7-3-5-9(16)12(14)17/h2,4,6,9H,3,5,7H2,1H3,(H2,14,17)
• InChI Key: ISLFFELMAXLMOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N3CCCC3C(=O)N

Description

1-(4-Methyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide is a compound that belongs to the class of benzothiazole derivatives. Benzothiazole derivatives are known for their wide range of biological activities and medicinal applications

Preparation Methods

The synthesis of 1-(4-Methyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide can be achieved through various synthetic routes. One common method involves the reaction of 4-methyl-1,3-benzothiazol-2-amine with pyrrolidine-2-carboxylic acid under specific reaction conditions . The reaction typically requires the use of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions and efficient purification techniques to obtain high yields of the compound .

Chemical Reactions Analysis

1-(4-Methyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles for substitution reactions . The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used .

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology, it has been studied for its potential antibacterial and antifungal activities . In medicine, it is being investigated for its potential use in the treatment of various diseases due to its biological activity . Additionally, it has applications in the industry as a catalyst or ligand in organic synthesis reactions .

Mechanism of Action

The mechanism of action of 1-(4-Methyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide involves its interaction with specific molecular targets and pathways. It has been shown to inhibit certain enzymes and proteins, leading to its biological effects . For example, it may inhibit DNA gyrase or dihydroorotase, which are essential for bacterial growth and replication . The exact molecular targets and pathways involved can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

1-(4-Methyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide can be compared with other similar compounds such as 2-(1,3-benzothiazol-2-ylthio)succinic acid and 2,4-disubstituted thiazoles . These compounds share similar structural features and biological activities but may differ in their specific applications and mechanisms of action.